Cas no 84654-45-5 (Isoxazole,4,5-dimethyl-3-[(methylthio)methyl]-)

• Product Name: Isoxazole,4,5-dimethyl-3-[(methylthio)methyl]-
• CAS No: 84654-45-5
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• CID: 707430
• PubChem ID: 13124963
• Update Time: 2025-04-19

Isoxazole,4,5-dimethyl-3-[(methylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Isoxazole,4,5-dimethyl-3-[(methylthio)methyl]-
• Isoxazole, 4,5-dimethyl-3-[(methylthio)methyl]- (9CI)
• 84654-45-5
• 4,5-Dimethyl-3-((methylthio)methyl)isoxazole

• Inchi： 1S/C7H11NOS/c1-5-6(2)9-8-7(5)4-10-3/h4H2,1-3H3
• InChI Key： NYIGAUXZVVOUCC-UHFFFAOYSA-N
• SMILES： S(C)CC1C(C)=C(C)ON=1

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.3Ų